(3α)-Allopregnanolone 3-β-D-Glucuronide
(3α)-Allopregnanolone 3-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
31300-86-4
VCID:
VC0113961
InChI:
InChI=1S/C27H42O8/c1-13(28)17-6-7-18-16-5-4-14-12-15(8-10-26(14,2)19(16)9-11-27(17,18)3)34-25-22(31)20(29)21(30)23(35-25)24(32)33/h14-23,25,29-31H,4-12H2,1-3H3,(H,32,33)/t14-,15+,16-,17+,18-,19-,20-,21-,22+,23-,25+,26-,27+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C
Molecular Formula:
C27H42O8
Molecular Weight:
494.625
(3α)-Allopregnanolone 3-β-D-Glucuronide
CAS No.: 31300-86-4
Reference Standards
VCID: VC0113961
Molecular Formula: C27H42O8
Molecular Weight: 494.625
| CAS No. | 31300-86-4 |
|---|---|
| Product Name | (3α)-Allopregnanolone 3-β-D-Glucuronide |
| Molecular Formula | C27H42O8 |
| Molecular Weight | 494.625 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H42O8/c1-13(28)17-6-7-18-16-5-4-14-12-15(8-10-26(14,2)19(16)9-11-27(17,18)3)34-25-22(31)20(29)21(30)23(35-25)24(32)33/h14-23,25,29-31H,4-12H2,1-3H3,(H,32,33)/t14-,15+,16-,17+,18-,19-,20-,21-,22+,23-,25+,26-,27+/m0/s1 |
| Standard InChIKey | MTPPQBWTGIHMPB-WONTYKMSSA-N |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C |
| Synonyms | (3α,5α)-20-Oxopregnan-3-yl β-D-Glucopyranosiduronic Acid; 20-Oxo-5α-pregnan-3α-yl β-D-Glucopyranosiduronic Acid; 20-Oxo-5α-pregnan-3α-yl Glucosiduronic Acid; 3α-Hydroxy-5α-pregnan-20-one Glucuronide; |
| PubChem Compound | 99575594 |
| Last Modified | Nov 11 2021 |
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